91-64-5

Coumarin

In Stock

• CAS RN:
• 91-64-5

• Formula:
• C9H6O2

• InChI:
• InChI=1S/C9H6O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H

• InChIKey:
• ZYGHJZDHTFUPRJ-UHFFFAOYSA-N

• Coumarin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Coumarin is an aroma compound responsible for the characteristic odor of hay. It is one of the major volatile compounds found in the aerial parts of bastard balm.
  Coumarin, also known as 1, 2-benzopyrone or rattex, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). Coumarin exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Coumarin has been primarily detected in saliva. Within the cell, coumarin is primarily located in the cytoplasm. Coumarin is also a parent compound for other transformation products, including but not limited to, 7...

1,3,5-Triazine, 2,4,6-tris(cyanomethoxy)-

In Stock

• CAS RN:
• 891-64-5

• Formula:
• C9H6N6O3

• InChI:
• InChI=1S/C9H6N6O3/c10-1-4-16-7-13-8(17-5-2-11)15-9(14-7)18-6-3-12/h4-6H2

• InChIKey:
• GBJMWHBPMHYWGE-UHFFFAOYSA-N

• 1,3,5-Triazine, 2,4,6-tris(cyanomethoxy)- is a useful research compound. Its molecular formula is C9H6N6O3 and its molecular weight is 246.18 g/mol. The purity is usually 95%.

Di-tert-butyl oxalate

In Stock

• CAS RN:
• 691-64-5

• Formula:
• C10H18O4

• InChI:
• InChI=1S/C10H18O4/c1-9(2,3)13-7(11)8(12)14-10(4,5)6/h1-6H3

• InChIKey:
• CIYGMWIAXRMHQS-UHFFFAOYSA-N

• Di-tert-butyl oxalate is an ester.
  
  

Cycloheptane

In Stock

• CAS RN:
• 291-64-5

• Formula:
• C7H14

• InChI:
• InChI=1S/C7H14/c1-2-4-6-7-5-3-1/h1-7H2

• InChIKey:
• DMEGYFMYUHOHGS-UHFFFAOYSA-N

• Cycloheptane appears as a colorless oily liquid. Insoluble in water and less dense than water. Flash point 60°F. Vapors heavier than air. Inhalation of high concentrations may have a narcotic effect. Used to make other chemicals.

Isogentisin

In Stock

• CAS RN:
• 491-64-5

• Formula:
• C14H10O5

• InChI:
• InChI=1S/C14H10O5/c1-18-8-2-3-11-9(6-8)14(17)13-10(16)4-7(15)5-12(13)19-11/h2-6,15-16H,1H3

• InChIKey:
• FVIYCYAHKMJVJK-UHFFFAOYSA-N

• Isogentisin belongs to the class of organic compounds known as xanthones. These are polycyclic aromatic compounds containing a xanthene moiety conjugated to a ketone group at carbon 9. Xanthene is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring. Isogentisin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isogentisin is primarily located in the membrane (predicted from logP). Outside of the human body, isogentisin can be found in alcoholic beverages, herbs and spices, and root vegetables. This makes isogentisin a potential biomarker for the consumption of these food products.
  Isogentisin is a member of the class of xanthones that is 9H-xanthen-9-one substituted by hydroxy groups at positions 1 and 3 and a methoxy group at position 7. It has a role as an EC...

(5-Naphthalen-2-yl-3-phenyl-3,4-dihydropyrazol-2-yl)-phenylmethanone

• CAS RN:
• 5491-64-5

• Formula:
• C26H20N2O

• InChI:
• InChI=1S/C26H20N2O/c29-26(21-12-5-2-6-13-21)28-25(20-10-3-1-4-11-20)18-24(27-28)23-16-15-19-9-7-8-14-22(19)17-23/h1-17,25H,18H2

• InChIKey:
• WZRSWEJRKYDUOA-UHFFFAOYSA-N

• (5-Naphthalen-2-yl-3-phenyl-3,4-dihydropyrazol-2-yl)-phenylmethanone is a useful research compound. Its molecular formula is C26H20N2O and its molecular weight is 376.4 g/mol. The purity is usually 95%.

2-[(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid

Usually In Stock

• CAS RN:
• 71591-64-5

• Formula:
• C17H12N2O3S

• InChI:
• InChI=1S/C17H12N2O3S/c20-15(12-8-4-5-9-13(12)16(21)22)19-17-18-14(10-23-17)11-6-2-1-3-7-11/h1-10H,(H,21,22)(H,18,19,20)

• InChIKey:
• BWMSCBOAFRUBGF-UHFFFAOYSA-N

• 2-[(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid is a useful research compound. Its molecular formula is C17H12N2O3S and its molecular weight is 324.4 g/mol. The purity is usually 95%.

2-Bromo-7-chloroquinoxaline

Usually In Stock

• CAS RN:
• 89891-64-5

• Formula:
• C8H4BrClN2

• InChI:
• InChI=1S/C8H4BrClN2/c9-8-4-11-6-2-1-5(10)3-7(6)12-8/h1-4H

• InChIKey:
• FEXDKBKBNHCTDC-UHFFFAOYSA-N

• 2-Bromo-7-chloroquinoxaline is a useful research compound. Its molecular formula is C8H4BrClN2 and its molecular weight is 243.49 g/mol. The purity is usually 95%.

Ethyl 4-(4-formylphenoxy)butanoate

In Stock

• CAS RN:
• 92991-64-5

• Formula:
• C13H16O4

• InChI:
• InChI=1S/C13H16O4/c1-2-16-13(15)4-3-9-17-12-7-5-11(10-14)6-8-12/h5-8,10H,2-4,9H2,1H3

• InChIKey:
• QELMYVTXAHKHBG-UHFFFAOYSA-N

• Ethyl 4-(4-formylphenoxy)butanoate is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.

Aurofusarin

In Stock

• CAS RN:
• 13191-64-5

• Formula:
• C30H18O12

• InChI:
• InChI=1S/C30H18O12/c1-9-5-13(31)19-15(41-9)7-11-17(25(19)35)27(37)21(29(39-3)23(11)33)22-28(38)18-12(24(34)30(22)40-4)8-16-20(26(18)36)14(32)6-10(2)42-16/h5-8,35-36H,1-4H3

• InChIKey:
• VSWWTKVILIZDGX-UHFFFAOYSA-N

• Mycotoxin. Antibiotic agent. Dimeric naphthoquinone. Red/yellow pigment. Shows toxic effects in vivo. Orally active.
  Aurofusarin is an organooxygen compound and an organic heterotricyclic compound.
  Aurofusarin is a natural product found in Fusarium graminearum with data available.
  

Benzenesulfonamide, 3-cyano-N-(4-(trifluoromethyl)phenyl)-

• CAS RN:
• 107491-64-5

• Formula:
• C14H9F3N2O2S

• InChI:
• InChI=1S/C14H9F3N2O2S/c15-14(16,17)11-4-6-12(7-5-11)19-22(20,21)13-3-1-2-10(8-13)9-18/h1-8,19H

• InChIKey:
• YJTNWKGEGGGPIN-UHFFFAOYSA-N

• Benzenesulfonamide, 3-cyano-N-(4-(trifluoromethyl)phenyl)- is a useful research compound. Its molecular formula is C14H9F3N2O2S and its molecular weight is 326.3 g/mol. The purity is usually 95%.

Cyclopentyl 2-trifluoromethylphenyl ketone

In Stock

• CAS RN:
• 898791-64-5

• Formula:
• C13H13F3O

• InChI:
• InChI=1S/C13H13F3O/c14-13(15,16)11-8-4-3-7-10(11)12(17)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2

• InChIKey:
• PDYIDWQRBBRPBZ-UHFFFAOYSA-N

• Cyclopentyl 2-trifluoromethylphenyl ketone is a useful research compound. Its molecular formula is C13H13F3O and its molecular weight is 242.24 g/mol. The purity is usually 95%.

trans (+/-)-2-((R)-1-Phenylethylamino)cyclopentanol

In Stock

• CAS RN:
• 678991-64-5

• Formula:
• C13H19NO

• InChI:
• InChI=1S/C13H19NO/c1-10(11-6-3-2-4-7-11)14-12-8-5-9-13(12)15/h2-4,6-7,10,12-15H,5,8-9H2,1H3/t10-,12-,13-/m1/s1

• InChIKey:
• XRTOQDRFDAUSLY-RAIGVLPGSA-N

• Trans (+/-)-2-((R)-1-Phenylethylamino)cyclopentanol is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.3 g/mol. The purity is usually 95%.

4-oxo-3-phenyl-4H-chromen-7-yl propanoate

In Stock

• CAS RN:
• 301691-64-5

• Formula:
• C18H14O4

• InChI:
• InChI=1S/C18H14O4/c1-2-17(19)22-13-8-9-14-16(10-13)21-11-15(18(14)20)12-6-4-3-5-7-12/h3-11H,2H2,1H3

• InChIKey:
• CZTAIVOACKUJQR-UHFFFAOYSA-N

• 4-oxo-3-phenyl-4H-chromen-7-yl propanoate is a useful research compound. Its molecular formula is C18H14O4 and its molecular weight is 294.306. The purity is usually 95%.

7-hydroxy-4-oxo-3-phenyl-4H-chromene-8-carbaldehyde

In Stock

• CAS RN:
• 856791-64-5

• Formula:
• C16H10O4

• InChI:
• InChI=1S/C16H10O4/c17-8-12-14(18)7-6-11-15(19)13(9-20-16(11)12)10-4-2-1-3-5-10/h1-9,18H

• InChIKey:
• RAPVJUXPJKKNPL-UHFFFAOYSA-N

• 7-hydroxy-4-oxo-3-phenyl-4H-chromene-8-carbaldehyde is a useful research compound. Its molecular formula is C16H10O4 and its molecular weight is 266.252. The purity is usually 95%.

N,N-Diethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline

In Stock

• CAS RN:
• 893591-64-5

• Formula:
• C14H22N2

• InChI:
• InChI=1S/C14H22N2/c1-4-11-15-12-13-7-9-14(10-8-13)16(5-2)6-3/h4,7-10,15H,1,5-6,11-12H2,2-3H3

• InChIKey:
• WKRUEIVYHVXDCM-UHFFFAOYSA-N

• N,N-Diethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline is a useful research compound. Its molecular formula is C14H22N2 and its molecular weight is 218.34 g/mol. The purity is usually 95%.

Ethyl 2-(2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)acetamido)benzoate

In Stock

• CAS RN:
• 893991-64-5

• Formula:
• C22H19N3O5S

• InChI:
• InChI=1S/C22H19N3O5S/c1-2-28-22(27)15-5-3-4-6-17(15)23-20(26)12-31-21-10-8-16(24-25-21)14-7-9-18-19(11-14)30-13-29-18/h3-11H,2,12-13H2,1H3,(H,23,26)

• InChIKey:
• RYUKXKXAFASDMD-UHFFFAOYSA-N

• Ethyl 2-(2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C22H19N3O5S and its molecular weight is 437.47. The purity is usually 95%.

N-(4-methoxyphenyl)-2-[(6-methyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 932991-64-5

• Formula:
• C17H17N3O4S2

• InChI:
• InChI=1S/C17H17N3O4S2/c1-11-3-8-15-14(9-11)19-17(20-26(15,22)23)25-10-16(21)18-12-4-6-13(24-2)7-5-12/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)

• InChIKey:
• OKGGHYNDLAEYGO-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-2-[(6-methyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H17N3O4S2 and its molecular weight is 391.5 g/mol. The purity is usually 95%.

5-Chloro-6-benzoxazolamine

In Stock

• CAS RN:
• 916791-64-5

• Formula:
• C7H5ClN2O

• InChI:
• InChI=1S/C7H5ClN2O/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-3H,9H2

• InChIKey:
• NZEGGJATCKIJIN-UHFFFAOYSA-N

• 5-Chloro-6-benzoxazolamine is a useful research compound. Its molecular formula is C7H5ClN2O and its molecular weight is 168.58 g/mol. The purity is usually 95%.

Methyl 4-chloro-3-(trifluoromethyl)benzoate

In Stock

• CAS RN:
• 115591-64-5

• Formula:
• C9H6ClF3O2

• InChI:
• InChI=1S/C9H6ClF3O2/c1-15-8(14)5-2-3-7(10)6(4-5)9(11,12)13/h2-4H,1H3

• InChIKey:
• GDGXIYBUDUJCEV-UHFFFAOYSA-N

• Methyl 4-chloro-3-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C9H6ClF3O2 and its molecular weight is 238.59 g/mol. The purity is usually 95%.

4-(Aminomethyl)-6,7-dimethoxycoumarin

Usually In Stock

• CAS RN:
• 123891-64-5

• Formula:
• C12H13NO4

• InChI:
• InChI=1S/C12H13NO4/c1-15-10-4-8-7(6-13)3-12(14)17-9(8)5-11(10)16-2/h3-5H,6,13H2,1-2H3

• InChIKey:
• AXXVGQYUBHDGBK-UHFFFAOYSA-N

• 4-(Aminomethyl)-6,7-dimethoxycoumarin is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.

Prosper

In Stock

• CAS RN:
• 136191-64-5

• Formula:
• C17H19N3O6

• InChI:
• InChI=1S/C17H19N3O6/c1-10(20-25-5)11-7-6-8-12(15(11)16(21)24-4)26-17-18-13(22-2)9-14(19-17)23-3/h6-9H,1-5H3/b20-10+

• InChIKey:
• USSIUIGPBLPCDF-UHFFFAOYSA-N

• Pyriminobac-methyl, also known as kih 6127 or kuh 920, belongs to the class of organic compounds known as diarylethers. These are organic compounds containing the dialkyl ether functional group, with the formula ROR', where R and R' are aryl groups. Pyriminobac-methyl exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pyriminobac-methyl is primarily located in the membrane (predicted from logP).
  Pyriminobac-methyl is an aromatic ether.

6-[(4-Bromophenyl)sulfinyl]-3-pyridinylamine

In Stock

• CAS RN:
• 1221791-64-5

• Formula:
• C11H9BrN2OS

• InChI:
• InChI=1S/C11H9BrN2OS/c12-8-1-4-10(5-2-8)16(15)11-6-3-9(13)7-14-11/h1-7H,13H2

• InChIKey:
• KZEOGMSMUZNQKF-UHFFFAOYSA-N

• 6-[(4-Bromophenyl)sulfinyl]-3-pyridinylamine is a useful research compound. Its molecular formula is C11H9BrN2OS and its molecular weight is 297.17 g/mol. The purity is usually 95%.

N-(3,4-diethoxyphenethyl)-4-((6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzamide

In Stock

• CAS RN:
• 1242991-64-5

• Formula:
• C30H33N3O7

• InChI:
• InChI=1S/C30H33N3O7/c1-5-39-24-12-9-19(15-27(24)40-6-2)13-14-31-28(34)21-10-7-20(8-11-21)18-33-29(35)22-16-25(37-3)26(38-4)17-23(22)32-30(33)36/h7-12,15-17H,5-6,13-14,18H2,1-4H3,(H,31,34)(H,32,36)

• InChIKey:
• DLKSYBKTQYBANN-UHFFFAOYSA-N

• N-(3,4-diethoxyphenethyl)-4-((6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzamide is a useful research compound. Its molecular formula is C30H33N3O7 and its molecular weight is 547.608. The purity is usually 95%.

3-chloro-N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797291-64-5

• Formula:
• C17H19ClN4O

• InChI:
• InChI=1S/C17H19ClN4O/c1-12-9-16(22-7-2-3-8-22)21-15(20-12)11-19-17(23)13-5-4-6-14(18)10-13/h4-6,9-10H,2-3,7-8,11H2,1H3,(H,19,23)

• InChIKey:
• GMVAJUUBVOEUMK-UHFFFAOYSA-N

• 3-chloro-N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H19ClN4O and its molecular weight is 330.82. The purity is usually 95%.

Tert-butyl 2-amino-3-(4-fluorophenyl)-2-methylpropanoate

Usually In Stock

• CAS RN:
• 2248291-64-5

• Formula:
• C14H20FNO2

• InChI:
• InChI=1S/C14H20FNO2/c1-13(2,3)18-12(17)14(4,16)9-10-5-7-11(15)8-6-10/h5-8H,9,16H2,1-4H3

• InChIKey:
• YVZVMOCWKILAAR-UHFFFAOYSA-N

• Tert-butyl 2-amino-3-(4-fluorophenyl)-2-methylpropanoate is a useful research compound. Its molecular formula is C14H20FNO2 and its molecular weight is 253.317. The purity is usually 95%.

trans (+/-)-2-((R)-1-Phenylethylamino)cyclopentanol

• CAS RN:
• 678991-64-5; 98237-96-8

• Formula:
• C13H19NO

• InChI:
• InChI=1S/C13H19NO/c1-10(11-6-3-2-4-7-11)14-12-8-5-9-13(12)15/h2-4,6-7,10,12-15H,5,8-9H2,1H3/t10-,12-,13-/m1/s1

• InChIKey:
• XRTOQDRFDAUSLY-RAIGVLPGSA-N

• Trans (+/-)-2-((R)-1-Phenylethylamino)cyclopentanol is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.301. The purity is usually 95%.